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Compound of Interest

Compound Name: Cyanofenphos

Cat. No.: B1669378

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the organophosphate
insecticide Cyanofenphos. The document details its chemical structure, physicochemical
properties, toxicological effects, and the methodologies used for its analysis. This guide is
intended to serve as a critical resource for researchers, scientists, and professionals in drug
development and environmental science.

Chemical Identity and Structure

Cyanofenphos, an organophosphorus insecticide, is chemically designated as 4-
[ethoxy(phenyl)phosphinothioylloxybenzonitrile.[1][2] It is recognized for its broad-spectrum
insecticidal activity, although its use has been discontinued in many regions.[2]

Table 1: Chemical Identification of Cyanofenphos
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Identifier Value
4-

IUPAC Name [ethoxy(phenyl)phosphinothioyl]oxybenzonitrile[
1112]
O-(4-cyanophenyl) O-ethyl

CAS Name (4-cyanopheny) ] Y
phenylphosphonothioate[2]

CAS Number 13067-93-1

Molecular Formula

C15H1aNO2PS[3]

CCOP(=S)
SMILES

(C1=CC=CC=C1)0C2=CC=C(C=C2)C#N
InChlKey LRNJHZNPJSPMGK-UHFFFAOYSA-N[1]
Synonyms Surecide, CYP, OMS-870, S-4087, Surazon[4]

Physicochemical Properties

Cyanofenphos is a white crystalline solid under standard conditions.[2] Its solubility and other

physical properties are crucial for understanding its environmental fate and behavior.

Table 2: Physicochemical Properties of Cyanofenphos

Property Value

Molecular Weight 303.32 g/mol [3][4]
Melting Point 83 °C[2][4]

Boiling Point >100 °C (decomposes)[3]

Water Solubility

6 mg/L at 30 °C[4]

Vapor Pressure

1.32 x 10=> mm Hg at 25 °CJ[4]

Density

1.26 g/cm3[3]

LogP (Octanol-Water Partition Coefficient)

4.29[2]
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Toxicological Profile and Mechanism of Action

The primary mechanism of toxicity for Cyanofenphos, like other organophosphate
insecticides, is the inhibition of the acetylcholinesterase (AChE) enzyme.[2] This leads to an
accumulation of the neurotransmitter acetylcholine in synaptic clefts, resulting in
overstimulation of cholinergic receptors and subsequent neurotoxic effects.

Acetylcholinesterase Inhibition Pathway

The inhibition of AChE by organophosphates is a well-established pathway leading to acute
toxicity.
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Caption: Acetylcholinesterase inhibition by Cyanofenphos.

Potential Secondary Signaling Pathway: MAPK
Activation

Organophosphate pesticides have been shown to induce oxidative stress, which can, in turn,
activate the Mitogen-Activated Protein Kinase (MAPK) signaling pathway. This can lead to a
cascade of cellular responses, including inflammation and apoptosis.
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Caption: Potential MAPK signaling pathway activation by organophosphates.

Acute Toxicity

The acute toxicity of Cyanofenphos has been evaluated in various animal models.

Table 3: Acute Toxicity of Cyanofenphos
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Test Animal Route of Administration LDso (mgl/kg)
Mouse Oral 46[4]

Mouse Subcutaneous 145[4]

Mouse Intraperitoneal 45[4]

Rat (male) Oral 60[4]

Rat (female) Oral 28.5[4]

Metabolism and Environmental Fate

Cyanofenphos is metabolized in organisms and degrades in the environment through various

pathways.

Metabolism

In vivo studies have shown that Cyanofenphos is rapidly absorbed, metabolized, and
excreted. The primary metabolic pathways include oxidation to its more toxic oxon analog
(cyanofenphos-oxon) and hydrolysis to p-cyanophenol. Further degradation can lead to
desethyl cyanofenphos-oxon.

Environmental Fate

Cyanofenphos is relatively persistent in soil. In aqueous environments, it undergoes
photodegradation when exposed to sunlight, with a half-life of approximately 50 days. The main
photodegradation products are cyanofenphos-oxon and p-cyanophenol.

Experimental Protocols
Acute Oral Toxicity Testing (Adapted from OECD
Guideline 423)

This protocol outlines the general procedure for determining the acute oral toxicity of a
chemical.
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Caption: Workflow for acute oral toxicity testing.

Methodology:
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e Animal Selection: Healthy, young adult female rats are typically used.
o Acclimatization: Animals are acclimatized to the laboratory conditions for at least five days.
o Fasting: Animals are fasted overnight prior to dosing, with access to water ad libitum.

e Dosing: The test substance is administered in a single dose via oral gavage. A stepwise
procedure is used, starting with a dose expected to produce some signs of toxicity.

o Observation: Animals are observed for mortality, clinical signs of toxicity, and changes in
body weight for up to 14 days.

o Necropsy: A gross necropsy is performed on all animals at the end of the observation period.

Analytical Methodology: QUEChERS Sample Preparation
and GC-MS/MS Analysis

The QUEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a widely used
sample preparation technique for the analysis of pesticide residues in food and environmental
samples.
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4. Collect Acetonitrile
Supernatant
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(Add MgSOa, PSA)

6. Vortex and Centrifuge

7. Collect Final Extract for Analysis

8. Analyze by GC-MS/MS or LC-MS/MS
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Caption: QUEChERS sample preparation workflow.

GC-MS/MS Parameters (General):
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e Column: A non-polar or semi-polar capillary column (e.g., DB-5ms).

« Injection: Splitless injection.

o Carrier Gas: Helium.

o Temperature Program: A temperature gradient is used to separate the analytes.

e Mass Spectrometer: Operated in Multiple Reaction Monitoring (MRM) mode for high
selectivity and sensitivity.

Conclusion

This technical guide provides a detailed overview of Cyanofenphos, covering its chemical and
physical properties, toxicological mechanisms, and analytical methodologies. The provided
data and protocols are intended to be a valuable resource for professionals in relevant
scientific fields. Further research into the specific molecular interactions of Cyanofenphos and
its metabolites with biological systems will continue to enhance our understanding of its
toxicological profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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